Cas no 2768326-53-8 (4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride)

• Product Name: 4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride
• CAS No: 2768326-53-8
• MF: C₉H₁₇Cl₂N₃O
• MW: 254.156780004501
• CID: 6593543
• PubChem ID: 165993507
• Update Time: 2025-05-20

4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride
• EN300-37392715
• 2768326-53-8

• Inchi： 1S/C9H15N3O.2ClH/c1-13-9-4-7-12(11-9)8-2-5-10-6-3-8;;/h4,7-8,10H,2-3,5-6H2,1H3;2*1H
• InChI Key： XZYCTJSBPYBGGF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CN(C2CCNCC2)N=1

Computed Properties

• Exact Mass: 253.0748676g/mol
• Monoisotopic Mass: 253.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride

4-(3-Methoxy-1H-Pyrazol-1-Yl)Piperidine Dihydrochloride: A Comprehensive Overview

4-(3-Methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride, also known by its CAS registry number CAS No. 2768326-53-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, which is a six-membered saturated ring with one nitrogen atom, substituted at the 4-position with a 3-methoxy-pyrazole moiety. The presence of the methoxy group on the pyrazole ring introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability.

The synthesis of 4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have explored various reaction conditions, such as varying solvent systems, catalysts, and reaction temperatures, to optimize the yield and purity of the final product.

In terms of pharmacological activity, 4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride has demonstrated promising properties in preclinical studies. The compound has been investigated for its potential as a modulator of various biological targets, including ion channels, enzymes, and receptors. For instance, studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in regulating cellular signaling pathways. This selectivity suggests that it could serve as a lead compound for the development of novel therapeutic agents targeting conditions such as inflammation, pain, or neurological disorders.

The structural versatility of 4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride also lends itself to further chemical modifications. By altering the substituents on the pyrazole ring or modifying the piperidine moiety, researchers can explore a wide range of analogs with potentially enhanced pharmacokinetic profiles or improved efficacy. Recent research has focused on incorporating bioisosteric replacements to improve solubility and reduce off-target effects, thereby enhancing the drug-like properties of this compound.

In addition to its pharmacological applications, 4-(3-methoxy-1H-pyrazol-1-yl)piperidine dihydrochloride has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its ability to act as both an electrophilic and nucleophilic partner makes it a valuable building block in organic synthesis. Researchers have utilized this compound in the synthesis of heterocyclic compounds, which are often key components in pharmaceuticals and agrochemicals.

The growing interest in CAS No. 2768326-53-8 is further evidenced by its inclusion in various chemical databases and its citation in numerous scientific publications. Its presence in these resources underscores its importance as a reference compound for academic and industrial research. Furthermore, ongoing studies aim to elucidate the mechanism of action of this compound at molecular levels, which could provide deeper insights into its therapeutic potential.

In conclusion, 4-(3-methoxy-1H-pyrazol-1-Yl)Piperidine Dihydrochloride, identified by its CAS registry number CAS No. 2768326538, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and pharmacological evaluations, positions it as a promising candidate for future drug discovery efforts.